BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Methyl 2-(N-
methylformamido)acetate in Organic Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Methyl 2-(N-
Compound Name: )
methylformamido)acetate

Cat. No.: B1596403

For Researchers, Scientists, and Drug Development Professionals

Methyl 2-(N-methylformamido)acetate, also known by its synonyms N-formylsarcosine
methyl ester and methyl N-formyl-N-methylglycinate, is a derivative of the amino acid
sarcosine. While not as extensively documented in mainstream organic synthesis literature as
other common building blocks, its structure lends itself to potential applications in medicinal
chemistry, peptide synthesis, and as a reference standard in drug development. This document
provides an overview of its synthesis, potential applications, and relevant protocols.

Chemical Properties and Structure

Methyl 2-(N-methylformamido)acetate is a liquid at room temperature with a molecular
weight of 131.13 g/mol . Its structure features a methyl ester, a tertiary amide (N-
methylformamide), and an acetate backbone. The presence of these functional groups dictates
its reactivity and potential synthetic utility.

Table 1: Physicochemical Properties of Methyl 2-(N-methylformamido)acetate
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Property Value Reference
Molecular Formula CsH9aNOs3 [1]
Molecular Weight 131.13 g/mol [1]
CAS Number 68892-06-8 [1]
Appearance Liquid [2]
Boiling Point 246.9°C at 760 mmHg [3]
Density 1.1 g/cm3 [3]

Synthesis Protocol

A detailed experimental protocol for the synthesis of Methyl 2-(N-methylformamido)acetate is
not readily available in the reviewed literature. However, a reliable procedure for its
corresponding ethyl ester, ethyl N-formyl-N-methylglycinate, has been reported and can be
adapted for the synthesis of the methyl ester. The following protocol is based on the formylation
of the parent amino acid ester.

2.1. Synthesis of Methyl 2-(N-methylformamido)acetate from Sarcosine Methyl Ester
Hydrochloride

This protocol describes the N-formylation of sarcosine methyl ester hydrochloride using methyl
formate as the formylating agent and potassium carbonate as the base.

Experimental Protocol:

e Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer, add sarcosine
methyl ester hydrochloride and suspend it in a mixture of methanol and methyl formate.

o Base Addition: While stirring vigorously, add potassium carbonate to the suspension at room
temperature.

¢ Reaction: Continue stirring the suspension at room temperature overnight. The progress of
the reaction can be monitored by Thin Layer Chromatography (TLC).
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o Work-up:

o Filter the reaction mixture to remove the inorganic salts.

o Wash the precipitate with methanol.

o Combine the filtrates and concentrate under reduced pressure using a rotary evaporator.
o Extraction:

o Dissolve the residue in a minimal amount of water.

o Extract the agueous solution with a suitable organic solvent, such as ethyl acetate (4 x
200 mL).

e Drying and Concentration:
o Combine the organic layers and dry over anhydrous magnesium sulfate (MgSOa).

o Filter the drying agent and concentrate the filtrate under reduced pressure to yield the final
product, Methyl 2-(N-methylformamido)acetate, as a liquid.

Table 2: Reagents and Stoichiometry for the Synthesis of Methyl 2-(N-
methylformamido)acetate

Molecular Weight ( Amount (for 0.1

Reagent Molar Equiv.
g/mol) mol scale)

Sarcosine methyl

1.0 139.58 13.96 ¢
ester HCI
Methyl Formate ~6.5 60.05 ~65 mL
Methanol - 32.04 200 mL
Potassium Carbonate 15 138.21 20.73 g

Note: The stoichiometry for methyl formate and methanol is adapted from the protocol for the
ethyl ester and may require optimization.[4]
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Caption: Synthetic workflow for Methyl 2-(N-methylformamido)acetate.

Applications in Organic Synthesis

While specific, high-yield applications of Methyl 2-(N-methylformamido)acetate are not
widely reported, its structure suggests several potential uses, particularly in the realm of
medicinal chemistry and drug development.

3.1. Building Block in Medicinal Chemistry

The parent compound, sarcosine methyl ester, is utilized as a building block in the synthesis of
complex organic molecules, including new drug candidates for neurological disorders.[5] By
analogy, Methyl 2-(N-methylformamido)acetate can serve as a precursor for introducing an
N-formyl-N-methylglycine moiety into a target molecule. The N-formyl group can be a key
pharmacophoric feature or a protecting group that is removed or transformed in a later
synthetic step.

3.2. Precursor for Heterocyclic Synthesis

Amino acid esters are common starting materials for the synthesis of various N-heterocycles.
While no specific examples utilizing Methyl 2-(N-methylformamido)acetate were identified, its
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functional groups could potentially participate in cyclization reactions to form substituted
piperazines, morpholines, or other heterocyclic systems.

3.3. Role in Peptide Chemistry

N-methylation of amino acids is a strategy to enhance the bioavailability and in vivo half-life of
synthetic peptides.[6] Although the N-formyl group is not a standard protecting group in modern
solid-phase peptide synthesis (SPPS), N-formylsarcosine methyl ester could be used in
solution-phase peptide synthesis or for the synthesis of specialized peptide analogs where the
N-formyl group is a desired final modification.

3.4. Reference Standard in Drug Stability and Metabolite Studies

N-formylation of secondary amine drugs has been observed as a degradation pathway in
pharmaceutical formulations.[7][8] For instance, N-formyl impurities have been identified in
drugs like varenicline and linagliptin.[7][9] Therefore, Methyl 2-(N-methylformamido)acetate
can be synthesized and used as a reference standard for the identification and quantification of
potential N-formylated metabolites or degradation products of sarcosine-containing drugs or
peptides.
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Caption: Potential applications of Methyl 2-(N-methylformamido)acetate.

Conclusion
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Methyl 2-(N-methylformamido)acetate is a specialized chemical entity with potential, though
not yet widely explored, applications in organic synthesis. Its most immediate and practical use
appears to be as a building block in medicinal chemistry and as a crucial reference standard in
the pharmaceutical industry for monitoring drug degradation and metabolism. The provided
synthesis protocol, adapted from a reliable source, offers a pathway for its preparation in a
laboratory setting. Further research into the reactivity of this compound could unveil novel
synthetic methodologies and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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